3-Chloro-N-{2-[(3-chlorophenyl)formamido]ethyl}benzamide

• Molecular Formula: C16H14Cl2N2O2
• Molecular Weight: 337.2 g/mol
• IUPAC Name: 3-chloro-N-[2-[(3-chlorobenzoyl)amino]ethyl]benzamide
• InChI: InChI=1S/C16H14Cl2N2O2/c17-13-5-1-3-11(9-13)15(21)19-7-8-20-16(22)12-4-2-6-14(18)10-12/h1-6,9-10H,7-8H2,(H,19,21)(H,20,22)
• InChI Key: RZAKAIHZAMPCLU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NCCNC(=O)C2=CC(=CC=C2)Cl

Description

3-Chloro-N-{2-[(3-chlorophenyl)formamido]ethyl}benzamide is a chemical compound with the following structure:

$$\text{C}_{15}\text{H}_{13}\text{Cl}_2\text{NO}$$C15​H13​Cl2​NO

It belongs to the class of indole derivatives and contains both amide and chloro groups. The compound’s systematic name follows IUPAC conventions, avoiding abbreviations or acronyms .

Preparation Methods

While specific synthetic routes may vary, one common method involves the reaction of 3-chloroaniline with 3-chlorobenzoyl chloride in the presence of a base. The reaction proceeds as follows:

• Reaction:

  • 3-Chloroaniline + 3-Chlorobenzoyl chloride → 3-Chloro-N-{2-[(3-chlorophenyl)formamido]ethyl}benzamide

• Conditions:

  • Base (such as sodium hydroxide or triethylamine)
  • Solvent (typically an organic solvent like dichloromethane or chloroform)

Chemical Reactions Analysis

3-Chloro-N-{2-[(3-chlorophenyl)formamido]ethyl}benzamide can undergo various reactions, including:

Oxidation: It may be oxidized under appropriate conditions.

Reduction: Reduction of the amide group can yield the corresponding amine.

Substitution: The chloro groups can be substituted with other functional groups.

Common reagents include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles for substitution reactions.

Major products depend on the specific reaction conditions and the substituents introduced.

Scientific Research Applications

This compound finds applications in:

Medicine: It may exhibit anti-inflammatory or analgesic properties.

Chemical Research: Researchers study its reactivity and potential as a building block for other compounds.

Industry: It could serve as an intermediate in the synthesis of pharmaceuticals or agrochemicals.

Mechanism of Action

The exact mechanism by which 3-Chloro-N-{2-[(3-chlorophenyl)formamido]ethyl}benzamide exerts its effects remains an active area of research. It likely interacts with specific molecular targets or pathways, influencing cellular processes.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, researchers often compare it to related indole derivatives. Its uniqueness lies in the combination of chloro and amide groups.